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In the continuous effort to optimize broiler production and manage coccidiosis, a parasitic

disease of significant economic impact, the selection of effective anticoccidial agents is

paramount. This guide provides a comparative analysis of two widely used anticoccidials,

decoquinate, a chemical coccidiostat, and monensin, an ionophore antibiotic. The data

presented is derived from a head-to-head trial designed to evaluate their respective efficacies

on broiler performance and coccidiosis control under controlled experimental conditions.

Performance and Efficacy Data
The following tables summarize the key performance indicators and anticoccidial efficacy of

decoquinate and monensin in broiler chickens subjected to a coccidiosis challenge.

Table 1: Broiler Performance Parameters
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Treatment Group
Final Body Weight
Gain (kg)

Feed Conversion
Ratio (FCR)

Mortality (%)

Decoquinate (27.2

g/ton )
1.70 1.90 10

Monensin (110 g/ton ) 1.76 1.96 16.67

Infected, Non-

Medicated
1.63 2.06 20

Uninfected, Non-

Medicated
1.82 1.93 0

Table 2: Anticoccidial Efficacy

Treatment Group
Average Oocyst Count (oocysts per gram
of feces)

Decoquinate (27.2 g/ton ) 29,900

Monensin (110 g/ton ) 34,200

Infected, Non-Medicated 45,000

Uninfected, Non-Medicated 0

Experimental Protocol
A study was conducted to evaluate the comparative efficacy of several anticoccidial drugs,

including decoquinate and monensin, in broiler chicks.[1]

Animal Husbandry:

A total of 240 day-old broiler chicks were procured for the experiment.[1]

The chicks were randomly allocated into eight experimental groups, with each group

comprising thirty birds.[1]
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All groups were housed under identical conditions of temperature, humidity, and ventilation

for a duration of 42 days, with continuous 24-hour lighting provided.[1]

Feed and water were available ad libitum throughout the experimental period.[1]

Treatment Groups:

Group A (Decoquinate): Received feed supplemented with Deccox® containing 6%

decoquinate at a rate of 27.2 g/ton of feed.[1]

Group C (Monensin): Received feed supplemented with Elancoban® containing 13.2%

monensin sodium at a rate of 110 g/ton of feed.[1]

Group G (Infected, Non-Medicated): Served as the positive control group, infected with

coccidiosis but received no medication.[1]

Group H (Uninfected, Non-Medicated): Served as the negative control group, neither

infected nor medicated.[1]

Coccidiosis Challenge:

All groups, except for the uninfected, non-medicated control group, were challenged with

coccidial oocysts. The specific Eimeria species and infection dose were not detailed in the

provided summary.

Data Collection:

Performance Parameters: Feed consumption, body weight gain, and feed conversion ratio

(FCR) were recorded for the entire 42-day experimental period. Mortality was also monitored

and recorded for each group.[1]

Anticoccidial Efficacy: Fecal samples were collected from each group on the 5th, 6th, and 7th

days post-infection to determine the oocyst count per gram of feces.[1]

Experimental Workflow
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Experimental Setup

Treatment Administration

Coccidiosis Challenge

Data Collection

Procurement of 240 day-old broiler chicks

Random allocation into 8 groups (n=30)

Standard housing conditions for 42 days

Decoquinate (27.2 g/ton) Monensin (110 g/ton)Infected, Non-Medicated Uninfected, Non-Medicated

Infection with Coccidial Oocysts (except uninfected control)

Performance Parameters (Weight Gain, FCR, Mortality) Oocyst Counting (Days 5, 6, 7 post-infection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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